4-Ethenyloxan-4-ol
Cat. No. B1296088
Key on ui cas rn:
21378-19-8
M. Wt: 128.17 g/mol
InChI Key: SBQQUBMTHFCTBP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
|
REACTION_SMILES
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[Br-:8].[CH2:12]([O:13][CH2:14][CH3:15])[CH3:16].[CH:9](=[CH2:10])[Mg+:11].[O:1]1[CH2:2][CH2:3][C:4](=[O:7])[CH2:5][CH2:6]1>>[O:1]1[CH2:2][CH2:3][C:4]([OH:7])([CH:9]=[CH2:10])[CH2:5][CH2:6]1
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
|
reactant
|
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Smiles
|
[Br-]
|
|
Name
|
|
|
Quantity
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Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
CCOCC
|
|
Name
|
|
|
Quantity
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Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
C=C[Mg+]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O=C1CCOCC1
|
Outcomes
Product
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Name
|
|
|
Type
|
product
|
|
Smiles
|
C=CC1(O)CCOCC1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
